Cas no 898425-55-3 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide is a specialized sulfonamide derivative exhibiting unique structural and functional properties. Its molecular architecture, featuring a thiolane sulfone core and difluorobenzamide moiety, confers enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical applications. The compound's difluoro substitution improves lipophilicity and bioavailability, while the branched alkyl group enhances steric control in synthetic pathways. Its well-defined stereochemistry and robust sulfone group contribute to selective binding interactions, particularly in enzyme inhibition studies. This compound serves as a versatile intermediate in the development of bioactive molecules, offering precise tunability for targeted research applications.

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide structure

898425-55-3 structure

Product Name:N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide

CAS No:898425-55-3

MF:C₁₅H₁₉F₂NO₃S

MW:331.378070116043

CID:5791715

PubChem ID:18573595

Update Time:2025-06-07

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

- 898425-55-3
- AKOS024659293
- N-(1,1-dioxothiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide
- N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide
- F2545-0179
- N-(1,1-dioxidotetrahydrothiophen-3-yl)-2,6-difluoro-N-isobutylbenzamide
- Benzamide, 2,6-difluoro-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-
- Inchi： 1S/C15H19F2NO3S/c1-10(2)8-18(11-6-7-22(20,21)9-11)15(19)14-12(16)4-3-5-13(14)17/h3-5,10-11H,6-9H2,1-2H3
- InChI Key： IZHGNYGWCGLJDM-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)N(C(C1C(=CC=CC=1F)F)=O)CC(C)C)(=O)=O

Computed Properties

Exact Mass: 331.10537097g/mol
Monoisotopic Mass: 331.10537097g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 493
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 62.8Å²

Experimental Properties

Density: 1.31±0.1 g/cm3(Predicted)
Boiling Point: 518.6±50.0 °C(Predicted)
pka: -1.67±0.20(Predicted)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2545-0179-2μmol	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2545-0179-5μmol	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2545-0179-10μmol	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2545-0179-1mg	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2545-0179-2mg	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2545-0179-3mg	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2545-0179-4mg	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2545-0179-5mg	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2545-0179-10mg	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2545-0179-15mg	N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2,6-difluoro-N-(2-methylpropyl)benzamide	898425-55-3	90%+	15mg	$89.0	2023-05-16